Cas no 1799439-05-6 (TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE)

• Product Name: TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE
• CAS No: 1799439-05-6
• MF: C₁₀H₁₄FNO₃S
• MW: 247.286465167999
• MDL: MFCD28902517
• CID: 2093224
• Update Time: 2025-06-11

TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• trans-2-Fluorocyclopropanamine 4-methylbenzenesulfonate
• (1R,2R)-2-Fluorocyclopropanamine tosylate
• trans-2-fluorocyclopropanamine4-methylbenzenesulfonate
• (1R,2R)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate
• trans-2-Fluorocyclopropan-1-amine 4-methylbenzenesulfonate
• CID 91758946
• TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE

• MDL： MFCD28902517
• Inchi： 1S/C7H8O3S.C3H6FN/c1-6-2-4-7(5-3-6)11(8,9)10;4-2-1-3(2)5/h2-5H,1H3,(H,8,9,10);2-3H,1,5H2/t;2-,3-/m.1/s1
• InChI Key： XUWZMHVPMZXIRU-GEHKUQKJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.F[C@@H]1C[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Topological Polar Surface Area: 88.8

TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE

Professional Introduction to TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE (CAS No. 1799439-05-6)

TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE, with the chemical identifier CAS No. 1799439-05-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered attention due to their unique structural features and potential biological activities. The presence of a fluorocyclopropyl moiety and a methylbenzenesulfonate group makes it a versatile candidate for further exploration in drug discovery and development.

The fluorocyclopropyl group is particularly noteworthy as it introduces a level of rigidity to the molecular structure, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are known to enhance metabolic stability, lipophilicity, and binding affinity, making them valuable in medicinal chemistry. In contrast, the methylbenzenesulfonate moiety contributes to the compound's solubility and interaction with biological targets. This combination of structural elements suggests that TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE may exhibit properties that are beneficial for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies have indicated that the fluorocyclopropyl group may interact with enzymes and receptors in a manner that could lead to inhibitory effects on certain pathways involved in inflammation and pain management. Additionally, the methylbenzenesulfonate group has been shown to enhance binding affinity in some cases, which could be advantageous for designing drugs with improved target specificity.

In vitro studies have begun to explore the pharmacological profile of TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE. Initial results suggest that this compound may possess anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics targeting chronic inflammatory diseases. The compound's ability to modulate inflammatory pathways without significant side effects is an area of active investigation. Furthermore, its potential role in pain management has also been highlighted, with early studies indicating analgesic effects comparable to some existing medications.

The synthesis of TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE involves a series of well-established chemical reactions that highlight its feasibility as a pharmaceutical intermediate. The introduction of the fluorocyclopropyl group typically requires fluorination techniques, while the attachment of the methylbenzenesulfonate group can be achieved through sulfonation followed by methylation processes. These synthetic routes are optimized for high yield and purity, ensuring that the final product meets pharmaceutical standards.

The development of new drug candidates relies heavily on understanding their interaction with biological systems at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE at both structural and dynamic levels. These studies provide critical insights into how the compound behaves within biological environments, which is essential for designing effective drug candidates.

The potential applications of TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE extend beyond inflammation and pain management. Preliminary research has suggested its utility in addressing neurological disorders, where modulation of neurotransmitter systems could lead to therapeutic benefits. The unique structural features of this compound make it an attractive scaffold for further derivatization, allowing researchers to explore new pharmacological targets without compromising on efficacy or safety.

In conclusion, TRANS-2-FLUOROCYCLOPROPANAMINE 4-METHYLBENZENESULFONATE represents a significant advancement in pharmaceutical chemistry. Its combination of structural elements and demonstrated biological activity positions it as a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.